Cas no 7462-38-6 ( )
structure
Product Name:
CAS No:7462-38-6
MF:C20H22O8
MW:390.383886814117
CID:979515
PubChem ID:344921
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- (4-benzoyloxy-1,2,5,6-tetrahydroxyhexan-3-yl) benzoate
- NSC402078
- NSC-402078
- DTXSID60322811
- 7462-38-6
-
-
- Inchi: 1S/C20H22O8/c21-11-15(23)17(27-19(25)13-7-3-1-4-8-13)18(16(24)12-22)28-20(26)14-9-5-2-6-10-14/h1-10,15-18,21-24H,11-12H2
- InChI Key: MZTIRQSLCJMRKT-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)C(C(CO)O)C(C(CO)O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 390.13146766g/mol
- Monoisotopic Mass: 390.13146766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 11
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 134Ų
Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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